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Compound of Interest

Compound Name: Sibiricose A4

cat. No.: B12438851

Sibiricose A4: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of
Sibiricose A4, a naturally occurring phenylpropanoid. This document includes key quantitative
data, generalized experimental protocols for its isolation and characterization, and visual
diagrams of relevant biochemical pathways and experimental workflows.

Core Molecular Data

Sibiricose A4 is a complex natural product found in plants of the Polygala genus, such as
Polygala sibirica and Polygala tenuifolia[1][2]. Its core molecular and chemical properties are
summarized below.
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Molecular Formula

C34H42019[1][2]

Molecular Weight

754.7 g/mol [1] (also cited as 754.69 g/mol )

CAS Number

241125-73-5

IUPAC Name

[(2R,3S,4R,5R,6R)-4,5-dihydroxy-6-
[(2S,3S,4R,5R)-4-hydroxy-3-[(E)-3-(4-hydroxy-
3,5-dimethoxyphenyl)prop-2-enoylloxy-2,5-
bis(hydroxymethyl)oxolan-2-ylJoxy-2-
(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3,5-
dimethoxyphenyl)prop-2-enoate

Class

Phenylpropanoids

Biological Context: The Phenylpropanoid Pathway

Sibiricose A4 is synthesized in plants through the phenylpropanoid pathway. This pathway is
responsible for the production of a wide variety of secondary metabolites and begins with the

amino acid phenylalanine. The general flow of this pathway, which leads to the precursors of

compounds like Sibiricose A4, is illustrated below.
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'
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Pure Sibiricose A4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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